N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide

• Molecular Formula: C20H17Cl2NO5S
• Molecular Weight: 454.3 g/mol
• IUPAC Name: N-[[5-(2,5-dichlorophenyl)furan-2-yl]methyl]-N-(1,1-dioxothiolan-3-yl)furan-2-carboxamide
• InChI: InChI=1S/C20H17Cl2NO5S/c21-13-3-5-17(22)16(10-13)18-6-4-15(28-18)11-23(14-7-9-29(25,26)12-14)20(24)19-2-1-8-27-19/h1-6,8,10,14H,7,9,11-12H2
• InChI Key: OFYIEPXEIQKDNS-UHFFFAOYSA-N
• SMILES: C1CS(=O)(=O)CC1N(CC2=CC=C(O2)C3=C(C=CC(=C3)Cl)Cl)C(=O)C4=CC=CO4

Description

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide is a synthetic compound that has been developed for scientific research purposes. It is a small molecule inhibitor that targets specific enzymes and proteins in biochemical pathways. This compound has been studied extensively in the laboratory setting to understand its mechanism of action and potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide involves the inhibition of specific enzymes and proteins in biochemical pathways. This compound binds to the active site of the target enzyme or protein, preventing it from carrying out its function. This inhibition can lead to changes in cellular processes and can be used to study the role of specific enzymes and proteins in disease states.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide depend on the specific enzyme or protein that it targets. Inhibition of certain enzymes or proteins can lead to changes in cellular processes, which can have downstream effects on various biochemical pathways. This compound has been studied for its effects on cancer cell proliferation, inflammation, and other disease states.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide in lab experiments include its specificity for certain enzymes and proteins, its ability to inhibit these targets, and its potential for use in drug discovery and development. However, the limitations of using this compound include its potential toxicity, its specificity for certain targets, and its limited availability.

Future Directions

For the study of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide include the development of new analogs with improved specificity and potency, the study of its effects on other disease states, and the exploration of its potential for use in clinical trials. Additionally, further research is needed to understand the mechanism of action of this compound and its potential for use in drug discovery and development.

Synthesis Methods

The synthesis method of N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide involves several steps. The starting materials for the synthesis are commercially available and can be easily obtained. The synthesis process involves the use of various reagents and solvents to carry out the chemical reactions. The final product is purified using chromatography techniques to obtain a pure compound.

Scientific Research Applications

N-{[5-(2,5-dichlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)furan-2-carboxamide has several potential applications in scientific research. It has been studied for its role in inhibiting specific enzymes and proteins that are involved in various biochemical pathways. This compound has been used in the study of cancer, inflammation, and other diseases. It has also been studied for its potential use in drug discovery and development.